

Nedocromil Sodium vs. Inhaled Corticosteroids: Evidence at a Glance

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Nedocromil

CAS No.: 69049-73-6

Cat. No.: S536933

[Get Quote](#)

Aspect	Key Findings on Nedocromil Sodium	Supporting Evidence
Role in Therapy	Add-on controller medication for persistent asthma, not a first-line alternative to inhaled corticosteroids. [1]	International asthma management guidelines. [1]
Efficacy as Add-on Therapy	Improves asthma control and lung function in patients with symptoms despite inhaled corticosteroids. [2] [3] [4]	Significant improvements in daytime symptoms, morning PEF (18-31 L/min), and reduced bronchodilator use. [2] [3] [4]
Steroid-Sparing Effect	Potential to allow reduction of inhaled corticosteroid dose, though evidence is not conclusive. [5]	One study showed a trend (median 80% vs. 65% steroid reduction) but was not statistically significant. [5]
Comparison to Cromolyn	More effective than cromolyn sodium in improving symptoms and lung function. [6]	A group comparative study of 132 patients. [6]
Dosage	Effective at 4 mg twice or four times daily when added to inhaled corticosteroids. [3]	A four-centre, double-blind, cross-over trial. [3]

Detailed Experimental Data and Protocols

For a deeper analysis, here is a detailed breakdown of the experimental data from key clinical trials.

Nedocromil Sodium as an Add-on Therapy

This design tests if **nedocromil** sodium provides additional benefit to patients whose asthma is not fully controlled by inhaled corticosteroids.

- **Study Design:** A 4-week, double-blind, randomized, placebo-controlled trial. [2]
- **Participants:** 89 adults with asthma receiving inhaled corticosteroids and bronchodilators. [2]
- **Protocol:** After a 2-4 week run-in period where corticosteroid doses were standardized, patients were randomized to receive either **nedocromil** sodium (4 mg four times daily) or a placebo for 4 weeks, while continuing their baseline therapy. [2]
- **Primary Outcomes:** Daily diary card recordings of Peak Expiratory Flow (PEF), asthma symptom scores, and bronchodilator use. [2]
- **Key Results:**
 - **PEF Improvement:** The **nedocromil** group showed a **mean increase of 18 L/min** in PEF over the placebo group. [2]
 - **Symptom Reduction:** Daytime asthma symptom scores improved significantly. [2]
 - **Bronchodilator Use:** Patients used **1.73 fewer puffs** of bronchodilator in a 24-hour period. [2]

Nedocromil Sodium's Steroid-Sparing Potential


This design investigates whether adding **nedocromil** sodium allows for a reduction in the dose of inhaled corticosteroids without loss of asthma control.

- **Study Design:** A randomized, double-blind, placebo-controlled steroid reduction study. [5]
- **Participants:** 69 asthmatic subjects controlled on high-dose inhaled beclomethasone dipropionate (1000-2000 µg daily). [5]
- **Protocol:** After a 4-week run-in, subjects added **nedocromil** sodium (4 mg four times daily) or placebo to their medication for 4 weeks. The dose of inhaled steroid was then reduced at fortnightly intervals according to a fixed schedule. [5]
- **Primary Outcome:** The percentage reduction in inhaled steroid dose achieved without worsening asthma control. [5]
- **Key Results:**

- The median reduction in steroid dose was greater in the **nedocromil** sodium group (**80%**) compared to the placebo group (**65%**), but this difference was **not statistically significant** (P=0.34). [5]
- However, global assessment scores were significantly better in the **nedocromil** sodium group, suggesting a clinical benefit. [5]


Mechanisms and Clinical Decision-Making

The following diagrams illustrate the distinct mechanisms of action of these drugs and a potential strategy for integrating **nedocromil** into a treatment plan.



[Click to download full resolution via product page](#)

Distinct but Complementary Anti-inflammatory Mechanisms



[Click to download full resolution via product page](#)

*Potential Decision Pathway for Considering **Nedocromil** Sodium*

Key Conclusions for Professionals

For researchers and drug development professionals, the evidence indicates:

- **Complementary Role: Nedocromil** sodium is not a substitute for inhaled corticosteroids but an adjunct therapy. Its primary value is in improving symptom control in patients who are not fully responsive to inhaled corticosteroids alone [2] [4].
- **Favorable Safety Profile:** A consistent finding across studies is that **nedocromil** sodium is well-tolerated, with no serious adverse effects reported [3] [7]. The most common side effects are minor, such as unpleasant taste.
- **Uncertain Steroid-Sparing Effect:** While some patients can reduce their steroid dose when using **nedocromil** sodium, the effect is variable and not robustly proven. It may be more relevant on an individual patient basis rather than as a universal strategy [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. The current place of nedocromil sodium in the treatment ... [sciencedirect.com]
2. Nedocromil sodium in adults with asthma dependent on ... [pmc.ncbi.nlm.nih.gov]
3. Comparison of nedocromil sodium at two dosage ... [pubmed.ncbi.nlm.nih.gov]
4. Inhaled nedocromil sodium as additional treatment to high ... [pubmed.ncbi.nlm.nih.gov]
5. Steroid sparing effect of nedocromil sodium in asthmatic ... [pubmed.ncbi.nlm.nih.gov]
6. Nedocromil Sodium Is More Effective Than Cromolyn ... [sciencedirect.com]
7. A double-blind multicenter group comparative study of the ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Nedocromil Sodium vs. Inhaled Corticosteroids: Evidence at a Glance]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b536933#nedocromil-corticosteroid-comparison-asthma>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com